Cas no 1806963-47-2 (6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine
• CAS No: 1806963-47-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880479
• Update Time: 2025-05-27

6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-4-1-3(2-11)12-7(13)5(4)6(9)10/h1,6H,2,11H2,(H,12,13)
• InChI Key： AIXOPLOHZJHKQM-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine

Comprehensive Analysis of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1806963-47-2)

The compound 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1806963-47-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine is its role in the development of small-molecule inhibitors. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable building block for medicinal chemistry. Recent studies have explored its utility in targeting enzymes involved in inflammatory pathways, aligning with the current focus on precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 1806963-47-2 has also been investigated for its potential in agrochemical formulations. The difluoromethyl group, in particular, is known to improve the pesticidal activity of compounds, making it a candidate for developing next-generation crop protection agents. This aligns with the global push toward sustainable agriculture and the need for environmentally friendly solutions to pest management.

The synthesis of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Optimizing the yield and purity of this compound is a topic of ongoing research, as it directly impacts its scalability for industrial applications. Scientists are also exploring greener synthetic routes to reduce the environmental footprint of its production, a concern that resonates with the green chemistry movement.

From a regulatory perspective, CAS No. 1806963-47-2 is not classified as a hazardous material, which simplifies its handling and transportation. However, researchers must adhere to standard laboratory safety protocols when working with this compound. Its stability under various conditions has been studied extensively, and it has shown promise for long-term storage, a critical factor for industrial-scale manufacturing.

The versatility of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-hydroxypyridine extends to its use in material science. Fluorinated pyridines are increasingly being incorporated into advanced materials, such as liquid crystals and organic semiconductors. This has sparked interest in the compound's potential role in developing next-generation electronic devices, a hot topic in the tech industry.

As the demand for fluorinated building blocks continues to rise, CAS No. 1806963-47-2 is poised to play a pivotal role in multiple industries. Its applications span from drug development to sustainable agriculture and advanced materials, making it a compound of broad scientific and commercial significance. Future research will likely uncover even more uses for this multifaceted molecule, solidifying its place in the pantheon of modern chemistry.